1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(4-chloro-2-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H23ClN2O/c1-15-13-18(21)7-8-19(15)22-20(24)17-9-11-23(12-10-17)14-16-5-3-2-4-6-16/h2-8,13,17H,9-12,14H2,1H3,(H,22,24)
• InChI Key: RUEJGVUGSQLTSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol

Description

1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1970s and has been studied extensively since then due to its potential as a therapeutic agent. BTCP has been shown to have analgesic and anesthetic effects and has been investigated as a potential treatment for pain and addiction.

Mechanism of Action

The exact mechanism of action of 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to act on the opioid receptors in the brain, which are involved in the regulation of pain, reward, and mood. 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has been shown to have a high affinity for the mu opioid receptor, which is the primary target for opioid analgesics.
Biochemical and Physiological Effects:
1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which is involved in the regulation of reward and pleasure. In addition, 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has been shown to decrease the release of norepinephrine and serotonin, which are involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has a number of advantages for use in lab experiments. It is a well-characterized compound that is relatively easy to synthesize and purify. In addition, it has been extensively studied and its effects are well-understood. However, there are also some limitations to the use of 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide in lab experiments. It has been shown to have some toxic effects in animals, and its effects in humans are not fully understood.

Future Directions

There are a number of future directions for research on 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide. One area of interest is its potential as a treatment for pain and addiction. Further studies are needed to determine its safety and efficacy in humans. In addition, 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide may have potential as a treatment for depression, and further studies are needed to investigate this possibility. Finally, 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide may have potential as a tool for studying the opioid receptors in the brain, which could lead to a better understanding of their role in pain, reward, and addiction.

Synthesis Methods

The synthesis of 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide involves the reaction of 4-chloro-2-methylbenzylamine with piperidine-4-carboxylic acid, followed by the addition of benzyl chloride. The resulting compound is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been investigated as a potential treatment for pain, addiction, and depression. 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has been shown to have analgesic effects in animal models of pain, and it has also been investigated as a potential treatment for opioid addiction. In addition, 1-benzyl-N-(4-chloro-2-methylphenyl)-4-piperidinecarboxamide has been shown to have antidepressant effects in animal models of depression.